Cas no 53912-06-4 (Benzoic acid, 4-benzoyl-, tetradecyl ester)

• Product name: Benzoic acid, 4-benzoyl-, tetradecyl ester
• CAS No: 53912-06-4
• MF: C₂₈H₃₈O₃
• MW: 422.59952
• CID: 356084
• PubChem ID: 71364974

Benzoic acid, 4-benzoyl-, tetradecyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-benzoyl-, tetradecyl ester
• tetradecyl 4-benzoylbenzoate
• 53912-06-4
• DTXSID40788416

• Inchi： InChI=1S/C28H38O3/c1-2-3-4-5-6-7-8-9-10-11-12-16-23-31-28(30)26-21-19-25(20-22-26)27(29)24-17-14-13-15-18-24/h13-15,17-22H,2-12,16,23H2,1H3
• InChI Key： HOJLPFIXNJASJK-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCOC(C1=CC=C(C(C2=CC=CC=C2)=O)C=C1)=O

Computed Properties

• Exact Mass: 422.28224
• Monoisotopic Mass: 422.28209507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 17
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.3
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37